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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601 Get Quote

In-depth Technical Guide: Diallyl Malonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental chemical properties of diallyl malonate, focusing on its

molecular formula and weight. This information is critical for researchers and professionals in

drug development and chemical synthesis for accurate stoichiometric calculations, analytical

characterization, and experimental design.

Core Chemical Data
The essential molecular details of diallyl malonate are summarized in the table below. This

data is foundational for any experimental or theoretical work involving this compound.

Property Value Source

Molecular Formula C9H12O4 PubChem[1]

Molecular Weight 184.19 g/mol PubChem[1]

IUPAC Name bis(prop-2-enyl) propanedioate PubChem[1]

CAS Number 1797-75-7 PubChem[1]
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The molecular formula of a compound dictates its molecular weight. The diagram below

illustrates this fundamental relationship for diallyl malonate.
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(C9H12O4)

Molecular Weight
(184.19 g/mol)

determines

Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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